8-Benzyl-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-benzyl-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C15H20N2O/c18-14-10-15(12-16-14)6-8-17(9-7-15)11-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,18)
• InChI Key: OHUKTYVHYSBFFY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(=O)NC2)CC3=CC=CC=C3
• Molecular Formula: C15H20N2O
• DSSTOX Substance ID: DTXSID50437246
• Molecular Weight: 244.33 g/mol
• CAS No.: 154495-69-9

Description

“8-Benzyl-2,8-diazaspiro[4.5]decan-3-one” is a chemical compound with the CAS Number: 154495-69-9. Its molecular weight is 244.34. The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C15H20N2O/c18-14-10-15(12-16-14)6-8-17(9-7-15)11-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,18).

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the formula C15H20N2O. The InChI key for this compound is OHUKTYVHYSBFFY-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It should be stored in a dark place, sealed in dry, at room temperature.

Scientific Research Applications

Overview of Heterocyclic Chemistry in Drug Discovery

Heterocyclic compounds, including the 2,3-Benzodiazepine analogs, play a crucial role in medicinal chemistry. The 2,3-Benzodiazepines and their bioisosteric derivatives, including structures similar to 8-Benzyl-2,8-diazaspiro[4.5]decan-3-one, have been extensively investigated for their potential therapeutic applications. These compounds are known for their biological efficacy, showing promise against diseases with no current remedies, such as certain cancers, and for their potential in developing new antimicrobial agents against resistant pathogens (Földesi, Volk, & Milen, 2018).

Benzofuran Derivatives in Antimicrobial Therapy

Benzofuran and its derivatives, closely related to the core structure of this compound, have been identified as significant scaffolds in drug discovery, particularly for their antimicrobial properties. These compounds are part of a broader search for new therapeutic agents addressing the urgent global challenge of antibiotic resistance. Benzofuran derivatives have been successfully applied in treating skin diseases, showcasing their versatile pharmacological applications (Hiremathad et al., 2015).

Supramolecular Chemistry and Polymer Processing

Benzene-1,3,5-tricarboxamides (BTAs), with structural similarities to this compound, demonstrate the potential of heterocyclic compounds in nanotechnology and polymer processing. The self-assembly properties of BTAs into one-dimensional structures and their biological applications highlight the multifaceted uses of such heterocyclic compounds in both material science and biomedicine (Cantekin, de Greef, & Palmans, 2012).

Environmental Aspects of Heterocyclic Compounds

The environmental occurrence, fate, and transformation of benzodiazepine derivatives, compounds related to this compound, have been studied to assess their impact on water treatment and environmental health. Understanding the environmental behavior of these compounds is essential for developing strategies to mitigate their potential risks (Kosjek et al., 2012).

Safety and Hazards

The safety information for “8-Benzyl-2,8-diazaspiro[4.5]decan-3-one” includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Target of Action

The primary target of 8-Benzyl-2,8-diazaspiro[4.5]decan-3-one is the Receptor Interacting Protein Kinase 1 (RIPK1) . RIPK1 is a key protein involved in necroptosis, a form of programmed cell death, and has been implicated in various inflammatory diseases .

Mode of Action

This compound acts as an inhibitor of RIPK1 . It binds to RIPK1 and inhibits its kinase activity, thereby blocking the activation of the necroptosis pathway .

Biochemical Pathways

By inhibiting RIPK1, this compound disrupts the necroptosis pathway . This prevents the downstream effects of necroptosis, including inflammation and cell death .

Result of Action

The inhibition of RIPK1 by this compound results in significant anti-necroptotic effects . In a U937 cell necroptosis model, the compound showed significant protective effects against necroptosis .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at room temperature to maintain its stability .